Cas no 773122-99-9 (3-Amino-5-(furan-2-yl)-4-methylpent-4-enoic acid)

• Product Name: 3-Amino-5-(furan-2-yl)-4-methylpent-4-enoic acid
• CAS No: 773122-99-9
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5892095
• PubChem ID: 55256087
• Update Time: 2025-07-20

3-Amino-5-(furan-2-yl)-4-methylpent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS006295770
• EN300-1868961
• 773122-99-9
• 3-amino-5-(furan-2-yl)-4-methylpent-4-enoic acid
• 3-Amino-5-(furan-2-yl)-4-methylpent-4-enoic acid

• Inchi： 1S/C10H13NO3/c1-7(9(11)6-10(12)13)5-8-3-2-4-14-8/h2-5,9H,6,11H2,1H3,(H,12,13)/b7-5+
• InChI Key： MWNFEBGOHMQCCB-FNORWQNLSA-N
• SMILES： O1C=CC=C1/C=C(\C)/C(CC(=O)O)N

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 76.5Ų

Additional information on 3-Amino-5-(furan-2-yl)-4-methylpent-4-enoic acid

Comprehensive Overview of 3-Amino-5-(furan-2-yl)-4-methylpent-4-enoic acid (CAS No. 773122-99-9)

3-Amino-5-(furan-2-yl)-4-methylpent-4-enoic acid (CAS No. 773122-99-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique furan and amino acid moieties, exhibits potential applications in the development of novel therapeutic agents. Researchers are particularly interested in its structural features, which combine a furan ring with an unsaturated carbon chain, making it a versatile intermediate for synthetic modifications.

The growing interest in heterocyclic compounds like 3-Amino-5-(furan-2-yl)-4-methylpent-4-enoic acid stems from their prevalence in bioactive molecules. Furan derivatives, in particular, are known for their antimicrobial, anti-inflammatory, and anticancer properties. This compound’s amino acid backbone further enhances its compatibility with biological systems, making it a promising candidate for peptide mimetics and small-molecule drugs. Recent studies have explored its role in modulating enzyme activity and receptor binding, aligning with the current trend of targeting metabolic pathways and signal transduction in drug design.

In the context of green chemistry, 3-Amino-5-(furan-2-yl)-4-methylpent-4-enoic acid has also been investigated for its potential as a biobased building block. With increasing demand for sustainable chemical synthesis, researchers are exploring furan-derived compounds as alternatives to petroleum-based intermediates. Its unsaturated side chain offers opportunities for further functionalization, enabling the creation of diverse derivatives with tailored properties. This aligns with the broader shift toward eco-friendly pharmaceuticals and renewable materials.

From a synthetic perspective, the preparation of 3-Amino-5-(furan-2-yl)-4-methylpent-4-enoic acid often involves multi-step reactions, including Michael additions and protecting group strategies. Optimizing these processes is a key focus area, as efficiency and yield are critical for scaling up production. Advances in catalysis and flow chemistry have provided new avenues for improving the synthesis of such complex molecules, addressing challenges like stereoselectivity and byproduct formation.

The compound’s potential applications extend to neuroscience and neurodegenerative disease research, where amino acid derivatives play a pivotal role. For instance, its structural similarity to endogenous neurotransmitters has sparked interest in its use as a neuroprotective agent or receptor modulator. This aligns with the rising focus on brain health and cognitive enhancement, topics frequently searched in academic and public domains.

In summary, 3-Amino-5-(furan-2-yl)-4-methylpent-4-enoic acid (CAS No. 773122-99-9) represents a fascinating intersection of organic synthesis, medicinal chemistry, and sustainability. Its multifaceted properties and adaptability make it a valuable subject for ongoing research, particularly in the development of next-generation therapeutics and green chemical processes. As scientific inquiry continues to evolve, this compound is poised to remain at the forefront of innovation in its respective fields.